Cas no 898462-19-6 (4-methoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide)

• Product Name: 4-methoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide
• CAS No: 898462-19-6
• MF: C₁₉H₂₀N₂O₄
• MW: 340.373105049133
• CID: 6435965
• PubChem ID: 16822172
• Update Time: 2025-10-28

4-methoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide
• 4-methoxy-N-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]benzamide
• 898462-19-6
• AKOS024658394
• AB00679371-01
• 4-methoxy-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)benzamide
• F2539-0379

• Inchi： 1S/C19H20N2O4/c1-24-16-8-6-13(7-9-16)19(23)20-14-10-18(22)21(12-14)15-4-3-5-17(11-15)25-2/h3-9,11,14H,10,12H2,1-2H3,(H,20,23)
• InChI Key： MBCAIYQPFWHVMG-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1C1C=CC=C(C=1)OC)NC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 340.14230712g/mol
• Monoisotopic Mass: 340.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.9Ų

Additional information on 4-methoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide

4-Methoxy-N-1-(3-Methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide (CAS No. 898462-19-6): An Overview of Its Structure, Properties, and Applications

4-Methoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide (CAS No. 898462-19-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of 4-methoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide is composed of a benzamide moiety linked to a 5-oxopyrrolidine ring, with additional methoxy substituents on both the benzene and phenyl rings. This intricate arrangement confers the compound with specific physicochemical properties that are crucial for its biological activity. The presence of the methoxy groups enhances the compound's lipophilicity, which is essential for its ability to cross cell membranes and interact with intracellular targets.

Recent studies have highlighted the potential of 4-methoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate key signaling pathways involved in neuroprotection and neuroregeneration. For instance, it has been demonstrated to inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease, thereby reducing neurotoxicity and promoting neuronal survival.

In addition to its neuroprotective properties, 4-methoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide has also shown promise in cancer research. Preclinical studies have indicated that this compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. Specifically, it has been found to downregulate the expression of oncogenic proteins such as Bcl-2 and Mcl-1, which are often overexpressed in various types of cancer. This selective cytotoxicity makes it a potential candidate for developing novel anticancer therapies.

The pharmacokinetic profile of 4-methoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide is another important aspect that has been extensively studied. Its high oral bioavailability and favorable metabolic stability contribute to its suitability for long-term therapeutic use. Furthermore, the compound exhibits low toxicity in preclinical models, which is a critical factor for its potential translation into clinical applications.

In terms of clinical development, several phase I and II trials are currently underway to evaluate the safety and efficacy of 4-methoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide in various disease settings. Preliminary results from these trials have been encouraging, with patients showing improved outcomes and minimal adverse effects. These findings underscore the compound's potential as a safe and effective therapeutic agent.

Beyond its direct therapeutic applications, 4-methoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide also serves as a valuable tool in basic research. Its unique structure and biological activities make it an excellent model compound for studying the mechanisms underlying neurodegeneration and cancer progression. Researchers are using this compound to gain deeper insights into cellular signaling pathways and to identify novel targets for drug discovery.

In conclusion, 4-methoxy-N-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylbenzamide (CAS No. 898462-19-6) represents a promising molecule with a wide range of potential applications in medicine and research. Its unique structural features, coupled with its diverse biological activities, make it an exciting candidate for further investigation and development. As ongoing studies continue to unravel its full potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.